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Section 1: Chemical & Biological Risk Profile
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Compound of Interest

Compound Name: CCW 28-3

Cat. No.: B1192474

Get Quote

. J

Understanding the physicochemical properties of CCW 28-3 is the first step in self-validating
your safety protocols. The data below dictates our downstream handling and disposal logic.
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Safety & Disposal

Property Specification O

Implication

) Covalent PROTAC linking JQ-

Chemical Name CCW 28-3

1 to CCW16.

Unique identifier required for
CAS Number 2361142-23-4 o

EHS waste manifesting.

Contains Chlorine; strictly
Molecular Formula C44H42CI2N6e04S mandates halogenated waste

streams.

High MW; poor aqueous
Molecular Weight 821.82 g/mol solubility requires DMSO for

reconstitution.

o Catalytic epigenetic degrader;
) ) Covalent RNF4 binding / Non- ) ) ]
Mechanism of Action o high biological potency at sub-
covalent BRD4 binding ) ]
micromolar concentrations.

Irreversibly alkylates cysteines
Reactive Warhead Chloroacetamide (Cys132/Cys135 on RNF4) 1;
potential skin/eye sensitizer.

Section 2: The Causality Behind the Safety
Protocols

Why do we treat CCW 28-3 with stricter disposal and handling protocols than traditional
inhibitors like JQ-17?

» Catalytic Amplification: Unlike traditional occupancy-driven inhibitors that require a 1:1
stoichiometry, CCW 28-3 is event-driven 2. It acts as a catalyst, bringing RNF4 and BRD4
together, facilitating ubiquitination, and then releasing itself to repeat the cycle.
Consequently, picomolar to nanomolar exposure can trigger massive biological responses.

o Covalent Reactivity: The CCW16 moiety features a chloroacetamide warhead designed to
form an irreversible covalent bond with zinc-coordinating cysteines on RNF4 1. If
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accidentally exposed to skin or mucous membranes, this electrophile can non-specifically

alkylate human proteins, leading to toxicity or sensitization.

o DMSO Permeability: CCW 28-3 is highly lipophilic and is typically reconstituted in Dimethyl

Sulfoxide (DMSQO). DMSO rapidly penetrates the epidermal barrier, carrying dissolved

PROTACSs directly into the bloodstream.
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Mechanism of Action: CCW 28-3 forms a ternary complex, inducing BRD4 degradation and

recycling.

Section 3: Operational Handling Protocol

To ensure absolute safety and compound stability, adhere to the following step-by-step

workflow during reconstitution and daily use:
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» Environmental Preparation: All handling of the lyophilized powder must occur within a
certified Class Il Biological Safety Cabinet (BSC) or a chemical fume hood to prevent
inhalation of aerosolized particulates.

o Advanced PPE: Wear a fully fastened lab coat, safety goggles, and double nitrile gloves.

o Causality: Nitrile provides a temporary barrier to DMSO but degrades quickly upon
contact. Double gloving allows you to immediately strip the outer glove if a splash occurs,
protecting your skin from DMSO-mediated PROTAC absorption.

o Reconstitution: Dissolve the CCW 28-3 powder in anhydrous, sterile DMSO to create a
concentrated stock (e.g., 10 mM). Vortex gently until fully dissolved.

» Aliquoting & Storage: Aliquot the stock solution into single-use opaque vials. Store liquid
aliquots at -80°C (stable for up to 6 months) or -20°C (stable for 1 month) 3. Avoid repeated
freeze-thaw cycles, which can hydrolyze the chloroacetamide warhead, rendering the
compound inactive.

Section 4: Proper Disposal Procedures
Because CCW 28-3 contains chlorine atoms and is biologically potent, its disposal must be
strictly segregated from standard biological or non-halogenated chemical waste.

Protocol A: Liquid Waste Segregation

» Do Not Drain Dispose: Under no circumstances should aqueous dilutions or DMSO stocks of
CCW 28-3 be poured down the sink. The compound is highly toxic to aquatic life.

» Halogenated Waste Stream: Transfer all liquid waste containing CCW 28-3 (including
DMSO, media, or buffer mixtures) into a clearly labeled Halogenated Organic Waste carboy.

o Causality: Environmental Health and Safety (EHS) facilities route halogenated waste to
specialized high-temperature incinerators equipped with scrubbers. This ensures the
complete thermal destruction of the stable PROTAC structure and captures the resulting
hydrochloric acid (HCI) gas, preventing environmental contamination.

Protocol B: Solid Waste Management
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e Segregation: Collect all contaminated pipette tips, microcentrifuge tubes, and outer gloves in
a dedicated, puncture-resistant solid hazardous waste container.

e Labeling: Label the container as "Hazardous Solid Waste - Trace Halogenated Organics
(PROTACS)". Do not place these in standard red biohazard bags unless they are also
contaminated with infectious biological agents (in which case, they must be managed as
mixed chemical/biological waste).

Protocol C: Spill Response and Decontamination

o Containment: In the event of a spill, immediately evacuate personnel from the immediate
area and allow aerosols to settle.

o Absorption: Cover the spill with a universal chemical absorbent pad or diatomaceous earth.

o Chemical Decontamination: Because CCW 28-3 utilizes an electrophilic chloroacetamide
warhead, wipe the area with a mild alkaline detergent or a 10% bleach solution (which acts
as a nucleophile/oxidizer to deactivate the warhead), followed by a 70% ethanol/water scrub.

» Disposal: Place all absorbent materials and wipes into the solid hazardous waste bin for
incineration.
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CCW 28-3 Waste Generation

Liquid Waste Solid Waste Spill Cleanup
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CCW 28-3 Disposal Workflow: Proper segregation ensures thermal destruction of halogenated
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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